Cas no 100517-02-0 (3-Pyridinol,2,6-diamino-(6CI))

3-Pyridinol,2,6-diamino-(6CI) structure
3-Pyridinol,2,6-diamino-(6CI) structure
Product Name:3-Pyridinol,2,6-diamino-(6CI)
CAS No:100517-02-0
MF:C5H7N3O
MW:125.128580331802
CID:892936
Update Time:2025-04-19

3-Pyridinol,2,6-diamino-(6CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinol,2,6-diamino-(6CI)
    • 3-Pyridinol, 2,6-diaMino-
    • Inchi: 1S/C5H7N3O/c6-4-2-1-3(9)5(7)8-4/h1-2,9H,(H4,6,7,8)
    • InChI Key: VZRMDLPJHQLXGP-UHFFFAOYSA-N
    • SMILES: C1(N)=NC(N)=CC=C1O

Computed Properties

  • Exact Mass: 125.058912g/mol
  • Monoisotopic Mass: 125.058912g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 98.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 125.13g/mol
  • XLogP3: -0.2
  • Topological Polar Surface Area: 85.2Ų

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